Cas no 404-72-8 (1-fluoro-3-isothiocyanatobenzene)

• Product name: 1-fluoro-3-isothiocyanatobenzene
• CAS No: 404-72-8
• MF: C₇H₄FNS
• MW: 153.176763534546
• MDL: MFCD00004804
• CID: 82273
• PubChem ID: 9834

1-fluoro-3-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 3-fluorophenyl isothiocyanate
• 1-fluoro-3-isothiocyanatobenzene
• C7H4FNS
• Isothiocyanic Acid 3-Fluorophenyl Ester
• m-Fluorophenyl isothiocyanat
• Benzene, 1-fluoro-3-isothiocyanato-
• m-Fluorophenyl isothiocyanate
• 3-fluorophenylisothiocyanate
• ISOTHIOCYANIC ACID, m-FLUOROPHENYL ESTER
• 1-fluoro-3-isothiocyanato-benzene
• HDBACITVPQEAGG-UHFFFAOYSA-N
• 3-fluorobenzenisothiocyanate
• 3-FLUOROISOTHIOCYANATOBENZENE
• 3-FLUORO-3-ISOTHIOCYANATO-BENZENE
• NSC 78432
• F0643
• J-802114
• F0001-1146
• NSC-78432
• SY012573
• GEO-01424
• J-800215
• 3-fluoro-phenyl isothiocyanate
• 3-Fluorophenyl isothiocyanate, 99%
• 6-(Cbz-amino)-3-pyridazinecarboxylicAcid
• EINECS 206-967-7
• 3-12-00-01276 (Beilstein Handbook Reference)
• WLN: SCNR CF
• SCHEMBL723373
• EN300-172403
• PS-10311
• FT-0615734
• J-640213
• 2-Fluoro-5-3FmEtphenyl isocyanate
• MFCD00004804
• NS00043204
• BRN 2081172
• CK2525
• NSC78432
• 404-72-8
• AKOS000212297
• W-200357
• DTXSID5059955
• 1-Fluoro-3-isothiocyanatobenzene #
• BBL010004
• STK801393
• DB-049596
• DTXCID1039761
• ALBB-021408

• MDL： MFCD00004804
• Inchi： 1S/C7H4FNS/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• InChI Key： HDBACITVPQEAGG-UHFFFAOYSA-N
• SMILES： S=C=NC1C([H])=C([H])C([H])=C(C=1[H])F
• BRN： 2081172

Computed Properties

• Exact Mass: 153.00500
• Monoisotopic Mass: 153.004848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 44.4
• XLogP3: 3.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.27 g/mL at 25 °C(lit.)
• Boiling Point: 227°C(lit.)
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Refractive Index: n20/D 1.62(lit.)
• PSA: 44.45000
• LogP: 2.56000
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

1-fluoro-3-isothiocyanatobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H332,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34-36/37
• Safety Instruction： S26; S27; S36/37/39; S45
• RTECS：NX8750000
• Hazardous Material Identification：
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• TSCA：T
• Hazard Level：8
• Risk Phrases：R20/21/22; R34; R36/37; R36/37/38
• Packing Group：III
• HazardClass：8
• Storage Condition：2-8°C

1-fluoro-3-isothiocyanatobenzene Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides